Cas no 872292-28-9 (2-propylcyclopentan-1-ol)

• Product Name: 2-propylcyclopentan-1-ol
• CAS No: 872292-28-9
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6308712
• PubChem ID: 23148862
• Update Time: 2025-05-25

2-propylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-propylcyclopentan-1-ol
• 872292-28-9
• SCHEMBL4838403
• EN300-1258733
• CS-0354303
• AKOS011021351

• Inchi： 1S/C8H16O/c1-2-4-7-5-3-6-8(7)9/h7-9H,2-6H2,1H3
• InChI Key： MGXMHKAEHINZOI-UHFFFAOYSA-N
• SMILES： OC1CCCC1CCC

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-propylcyclopentan-1-ol

Introduction to 2-Propylcyclopentan-1-Ol (CAS No: 872292-28-9)

2-Propylcyclopentan-1-ol, also known by its CAS number 872292-28-9, is a cyclic alcohol compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclopentanols, which are five-membered cyclic alcohols. The presence of a propyl group attached to the cyclopentane ring introduces interesting chemical properties, making it a valuable molecule in organic synthesis and material science.

The molecular structure of 2-propylcyclopentan-1-ol consists of a cyclopentane ring with a hydroxyl group (-OH) at position 1 and a propyl group (-CH₂CH₂CH₃) at position 2. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, which are advantageous in various chemical reactions and applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

In terms of synthesis, 2-propylcyclopentan-1-ol can be prepared through several methods, including catalytic hydrogenation of corresponding ketones or through ring-opening reactions of epoxides. The choice of synthesis method depends on the specific requirements of the application and the desired purity levels. Researchers have also explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining high yields.

The physical properties of cas no 872292-28-9 include a melting point of approximately -5°C and a boiling point around 145°C under standard conditions. These properties make it suitable for use in both liquid and solid-state reactions. Additionally, its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various extraction and purification processes.

Recent advancements in materials science have explored the use of propylcyclopentanol derivatives as components in polymer formulations. Its ability to form hydrogen bonds with polar groups in polymers enhances the mechanical properties of materials, making it a promising candidate for high-performance composites. Furthermore, studies have shown that this compound can act as a stabilizing agent in emulsions, improving the shelf-life of food products and cosmetics.

In the pharmaceutical sector, cas no 87229₂₂₈₉ has been investigated as an intermediate in drug synthesis. Its role as a chiral building block is particularly significant due to the increasing demand for enantiomerically pure compounds in medicinal chemistry. Researchers have reported successful applications in the synthesis of β-lactam antibiotics and other complex drug molecules.

The environmental impact of propylcyclopentanol-based compounds has also been a topic of recent research. Studies indicate that they are biodegradable under aerobic conditions, which aligns with sustainable practices in chemical manufacturing. Efforts are ongoing to optimize their production processes to minimize energy consumption and waste generation.

In conclusion, cas no 87₂₂₉₂₂₈₉, or propylcyclopentanol, is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important molecule for future innovations in science and technology.